Cas no 302912-02-3 (2,5-Bis(trifluoromethyl)phenylacetic acid)

2,5-Bis(trifluoromethyl)phenylacetic acid structure
302912-02-3 structure
Product Name:2,5-Bis(trifluoromethyl)phenylacetic acid
CAS No:302912-02-3
MF:C10H6F6O2
MW:272.143864154816
MDL:MFCD01321246
CID:303988
PubChem ID:2773201
Update Time:2025-11-06

2,5-Bis(trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2,5-Bis(trifluoromethyl)phenyl)acetic acid
    • 2,5-BIS(TRIFLUOROMETHYL)PHENYLACETIC ACID
    • 2-[2,5-bis(trifluoromethyl)phenyl]acetic acid
    • Benzeneacetic acid,2,5-bis(trifluoromethyl)-
    • 2,4-DICHLORO-5-PYRIMIDINECARBONYL CHLORIDE
    • JRD-1680
    • 2,5-Bis(trifluoromethyl)phenylacetic acid, 97%
    • AWTNYFICBCCTBY-UHFFFAOYSA-N
    • EN300-18574144
    • Benzeneacetic acid, 2,5-bis(trifluoromethyl)-
    • A820298
    • J-017867
    • Z2894427511
    • AKOS015957032
    • JS-4395
    • MFCD01321246
    • SCHEMBL5574328
    • AT26594
    • 302912-02-3
    • DTXSID50378281
    • FT-0644377
    • [2,5-bis(trifluoromethyl)phenyl]acetic acid
    • DB-047747
    • 2,5-Bis(trifluoromethyl)phenylacetic acid
    • MDL： MFCD01321246
    • Inchi： 1S/C10H6F6O2/c11-9(12,13)6-1-2-7(10(14,15)16)5(3-6)4-8(17)18/h1-3H,4H2,(H,17,18)
    • InChI Key： AWTNYFICBCCTBY-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC(C(F)(F)F)=CC=1CC(=O)O)(F)F

Computed Properties

  • Exact Mass: 272.02700
  • Monoisotopic Mass: 272.02719840g/mol
  • Isotope Atom Count: nothing
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: nothing
  • Covalently-Bonded Unit Count: nothing
  • Defined Atom Stereocenter Count: nothing
  • Undefined Atom Stereocenter Count : nothing
  • Defined Bond Stereocenter Count: nothing
  • Undefined Bond Stereocenter Count: nothing
  • Topological Polar Surface Area: 37.3Ų
  • Surface Charge: nothing
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: solid
  • Density: 1.479±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 95-98 °C (lit.)
  • Boiling Point: 250.3±35.0 ºC (760 Torr),
  • Flash Point: 105.2±25.9 ºC,
  • Solubility: Very slightly soluble (0.23 g/l) (25 º C),
  • PSA: 37.30000
  • LogP: 3.35130
  • Solubility: Not determined

2,5-Bis(trifluoromethyl)phenylacetic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

2,5-Bis(trifluoromethyl)phenylacetic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,5-Bis(trifluoromethyl)phenylacetic acid Pricemore >>

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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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